UNC5293

• Molecular Formula: C30H42N6O2
• Molecular Weight: 518.7 g/mol
• InChI: InChI=1S/C30H42N6O2/c1-5-6-19(2)33-30-31-17-26-27(18-36(28(26)34-30)24-7-9-25(37)10-8-24)22-11-13-35(14-12-22)29(38)23-15-20(3)32-21(4)16-23/h15-19,22,24-25,37H,5-14H2,1-4H3,(H,31,33,34)/t19-,24?,25?/m0/s1
• InChIKey: MSWOWUREQODTRO-CCYWVKEMSA-N

UNC5293 MERTK Inhibitor Overview

UNC5293 (CAS 2226789-82-6) is a pyrrolopyrimidine-based, highly selective, orally available small molecule inhibitor of the MER receptor tyrosine kinase (MERTK) [1]. It exhibits subnanomolar inhibitory activity against MERTK, with an enzymatic Ki of 190 pM and an IC50 of 0.9 nM . A defining feature of UNC5293 is its exceptional selectivity profile, as quantified by an Ambit selectivity score of 0.041 (S50 at 100 nM), which is a primary driver of its differentiated scientific value [1]. The compound also demonstrates favorable pharmacokinetic properties in murine models, including a 7.8-hour half-life and 58% oral bioavailability, supporting its utility in chronic in vivo studies [1].

1 MERTK-selective probe for TAM kinase pathway studies

2 Kinome selectivity assay context with low off-target kinase profile

3 Oral exposure profile supports repeated in vivo dosing study design

4 Murine PK model context for chronic oncology research

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source

UNC5293: MERTK Selectivity Over Generic Substitutes

While multiple inhibitors targeting the TAM (TYRO3, AXL, MERTK) family of kinases exist, they cannot be freely interchanged due to profound differences in their selectivity profiles. Many advanced candidates are dual inhibitors (e.g., MERTK/FLT3 or AXL/MERTK) or pan-TAM inhibitors, which introduce confounding variables in experimental interpretation by modulating multiple signaling pathways simultaneously [1][2]. UNC5293 is distinguished by its high degree of selectivity for MERTK, achieving a >50-fold selectivity over AXL and TYRO3 . This attribute is critical for researchers seeking to isolate the specific biological consequences of MERTK inhibition without the off-target effects that would be introduced by a less selective analog. Substituting a dual or pan-TAM inhibitor for UNC5293 in a MERTK-focused study would therefore compromise the specificity of the findings and render the resulting data uninterpretable for MERTK-dependent mechanisms.

AXL/TYRO3 Co-inhibition Risk

Dual or pan-TAM inhibitors may co-suppress AXL and TYRO3 signaling, complicating MERTK-specific pathway interpretation and potentially masking MERTK-dependent phenotypes.

FLT3 Off-target Modulation

Inhibitors with dual MERTK/FLT3 activity may independently affect cell proliferation and survival, confounding readouts in immune or leukemia models where FLT3 is expressed.

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source
• [2] Minson KA, Smith CC, DeRyckere D, Libbrecht C, Lee-Sherick AB, Huey MG, et al. The small-molecule MERTK inhibitor UNC2025 decreases platelet activation and prevents thrombosis. J Thromb Haemost. 2016;14(2):352-363. View Source

UNC5293 vs. MERTK Inhibitor Comparators

MERTK Kinase Selectivity vs. UNC2025

UNC5293 demonstrates significantly superior overall kinome selectivity compared to the earlier-generation dual MERTK/FLT3 inhibitor UNC2025. This is quantitatively captured by the Ambit selectivity score, where a lower score indicates a cleaner profile with fewer off-target kinases inhibited. UNC5293 achieves an excellent Ambit selectivity score of 0.041 (S50 at 100 nM) [1]. In contrast, the dual inhibitor UNC2025 inhibits 66 kinases >50% at a concentration of 100 nM, indicating substantially greater promiscuity [2]. This differentiation is critical for studies requiring MERTK-specific signal attribution.

Kinase Selectivity vs. UNC2025

Head-to-head

Ambit S50 (100 nM) = 0.041 vs UNC2025 inhibits 66 kinases >50% at 100 nM

Supports clean MERTK-selective target engagement in phenotypic screens

KINOMEscan panel; reported selectivity score context

Evidence Dimension	Kinase Selectivity (Ambit Selectivity Score)
Target Compound Data	Ambit S50 (100 nM) = 0.041
Comparator Or Baseline	UNC2025: Inhibits 66 kinases >50% at 100 nM; >45-fold selectivity for MERTK over Axl
Quantified Difference	UNC5293 exhibits a near-perfect selectivity score of 0.041, while UNC2025 shows >50% inhibition for 66 off-target kinases under similar conditions.
Conditions	Ambit KINOMEscan panel, compound concentration 100 nM.

Why This Matters

Procuring a highly selective inhibitor like UNC5293 minimizes off-target effects, leading to cleaner, more interpretable data in phenotypic and target-validation assays.

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source
• [2] Chemical Probes Portal. Probe UNC2025. View Source

TAM Family Selectivity vs. INCB081776

UNC5293 is engineered for high selectivity over the other two TAM family members, AXL and TYRO3, achieving a 50- to 100-fold selectivity window . In contrast, the clinical-stage dual AXL/MERTK inhibitor INCB081776 potently inhibits both AXL and MERTK with low nanomolar IC50 values [1]. This fundamental difference in selectivity profile means that using INCB081776 to interrogate MERTK biology would simultaneously and potently suppress AXL signaling, thereby conflating the roles of two distinct TAM receptors. UNC5293 allows for specific, MERTK-restricted pharmacological intervention.

TAM Selectivity vs. INCB081776

Cross-study comparable

50–100 fold selectivity for MERTK over AXL/TYRO3 vs dual AXL/MERTK inhibitor (low nM for both)

Enables MERTK-specific signaling attribution without AXL pathway interference

In vitro kinase activity assays; cross-study comparison

Evidence Dimension	Selectivity for MERTK over AXL
Target Compound Data	50-100 fold selectivity for MERTK over Axl and Tyro3
Comparator Or Baseline	INCB081776: Potent, dual AXL/MERTK inhibitor with low nanomolar IC50s for both targets.
Quantified Difference	UNC5293 is 50-100 fold selective for MERTK over AXL, whereas INCB081776 is a potent inhibitor of both AXL and MERTK.
Conditions	In vitro kinase activity assays.

Why This Matters

Selecting UNC5293 over a dual inhibitor like INCB081776 is essential for establishing clear causality between MERTK inhibition and an observed biological effect, avoiding confounding from AXL modulation.

• [1] Larvol. INCB081776. View Source

MERTK Potency and FLT3 Selectivity vs. MRX-2843

UNC5293 is a highly potent MERTK inhibitor (Ki = 190 pM, IC50 = 0.9 nM) with a significantly improved selectivity window against FLT3. In contrast, MRX-2843 is a clinical-stage dual inhibitor with nearly equipotent activity against MERTK and FLT3 (enzymatic IC50s: MERTK = 1.3 nM; FLT3 = 0.64 nM) [1]. In cellular assays, this differential selectivity is evident, with UNC5293 exhibiting an IC50 of 170 nM for FLT3 inhibition in SEM B-ALL cells, demonstrating its preference for MERTK . This is in stark contrast to MRX-2843's potent dual inhibition.

FLT3 Selectivity vs. MRX-2843

Cross-study comparable

MERTK Ki 190 pM, IC50 0.9 nM FLT3 IC50 170 nM (SEM cells) vs MRX-2843 MERTK IC50 1.3 nM, FLT3 0.64 nM

Reports high MERTK vs. FLT3 selectivity in cellular context, reducing off-target proliferation effects

Enzymatic and B-ALL SEM cell-based assays

Evidence Dimension	MERTK vs. FLT3 Inhibition
Target Compound Data	MERTK Ki = 190 pM, IC50 = 0.9 nM; FLT3 IC50 = 170 nM (in SEM B-ALL cells).
Comparator Or Baseline	MRX-2843: MERTK IC50 = 1.3 nM; FLT3 IC50 = 0.64 nM (enzymatic).
Quantified Difference	UNC5293 is ~170-190 fold selective for MERTK over FLT3, while MRX-2843 is a potent dual inhibitor of both kinases.
Conditions	Enzymatic assays and cell-based assay in human B-ALL SEM cell line.

Why This Matters

In studies involving FLT3-driven leukemias or immune cells where FLT3 is expressed, using a selective inhibitor like UNC5293 prevents off-target FLT3 inhibition, which could independently affect cell proliferation and survival.

• [1] DeRyckere D, Lee-Sherick AB, Huey MG, Hill AA, Tyner JW, Jacobsen KM, et al. MRX-2843, a Novel Dual MerTK-FLT3 Inhibitor with Activity Against Resistance-Conferring FLT3 Mutations in Acute Myeloid Leukemia. Blood. 2016;128(22):1591. View Source

Oral Bioavailability vs. UNC2881

UNC5293 is optimized for oral bioavailability, demonstrating a 58% oral bioavailability (%F) and a 7.8-hour half-life in mice following a 3 mg/kg oral gavage dose [1]. This profile supports convenient, non-invasive chronic dosing regimens essential for long-term efficacy studies. In contrast, other MERTK inhibitors, such as UNC2881, while potent, have not been reported to possess comparable oral bioavailability, which limits their practical utility for in vivo studies requiring repeated administration .

Oral Bioavailability vs. UNC2881

Cross-study comparable

58% F; t1/2 7.8 h (mouse) UNC2881 oral PK data not reported

Oral exposure profile supports non-invasive repeated dosing in rodent models

3 mg/kg oral gavage PK study in mice

Evidence Dimension	Oral Bioavailability and Half-Life
Target Compound Data	Oral bioavailability = 58%; Half-life (t1/2) = 7.8 h
Comparator Or Baseline	UNC2881: MERTK IC50 = 4.3 nM; Oral bioavailability data not reported or is poor.
Quantified Difference	UNC5293 demonstrates robust, quantifiable oral PK (58% F), a feature not established for UNC2881.
Conditions	Pharmacokinetic study in mice; 3 mg/kg single oral gavage.

Why This Matters

High oral bioavailability enables continuous target coverage and simplifies in vivo study design, reducing animal stress and experimental variability compared to intraperitoneal or intravenous injection.

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source

In Vivo Target Engagement in B-ALL Model

UNC5293 demonstrates robust in vivo pharmacodynamic activity. In an orthotopic 697 B-ALL mouse xenograft model, a single oral dose of 120 mg/kg UNC5293 effectively inhibited MERTK phosphorylation, confirming target engagement . Furthermore, the compound was shown to be active in bone marrow leukemia cells in a murine model [1]. While many inhibitors have reported in vitro potency, this direct in vivo evidence of target modulation and anti-leukemic activity validates UNC5293 as a credible tool for in vivo investigations and distinguishes it from compounds lacking such data.

In Vivo Target Engagement

Supporting evidence

MERTK phosphorylation inhibited in orthotopic 697 B-ALL xenograft after single oral dose

In vivo PD marker supports target engagement assessment in leukemia models

120 mg/kg oral dose; bone marrow leukemia cell context

Evidence Dimension	In Vivo Target Engagement
Target Compound Data	Inhibition of MERTK phosphorylation in vivo; Active in bone marrow leukemia cells in a murine model.
Comparator Or Baseline	Many MERTK inhibitors lack reported in vivo target engagement data.
Quantified Difference	Demonstration of in vivo pharmacodynamics is a key differentiator for UNC5293's utility.
Conditions	Orthotopic 697 B-ALL mouse xenografts; oral dose of 120 mg/kg.

Why This Matters

In vivo target engagement data reduces procurement risk by providing confidence that the compound will be effective in live animal studies, saving time and resources associated with validating novel compounds.

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source

UNC5293 Application Scenarios

MERTK-Specific Signaling in B-ALL

UNC5293 is ideally suited for dissecting the MERTK-dependent signaling pathways in B-ALL. Its subnanomolar potency against MERTK (IC50 = 0.9 nM) and high selectivity over FLT3 (170 nM in SEM cells) [1] ensure that observed anti-leukemic effects are attributable to MERTK inhibition rather than off-target FLT3 suppression. This specificity is critical for target validation studies in B-ALL, where FLT3 signaling can be a confounding factor. The compound's proven activity in bone marrow leukemia cells in a murine model further supports its use in advanced preclinical B-ALL research .

Chronic Oral Dosing in Oncology Studies

The favorable pharmacokinetic profile of UNC5293, characterized by 58% oral bioavailability and a 7.8-hour half-life [1], makes it an optimal chemical probe for chronic, long-term in vivo oncology studies. This allows for continuous MERTK target coverage via convenient oral gavage, reducing animal handling stress and experimental variability compared to daily injections. This property is a key advantage over less bioavailable MERTK inhibitors like UNC2881 and is essential for evaluating sustained anti-tumor responses and combination therapies in syngeneic or xenograft models.

MERTK Role in Innate Immune Response

MERTK plays a critical role in promoting an immunosuppressive tumor microenvironment, and its inhibition is known to stimulate the innate immune response [1]. UNC5293's exceptional kinome selectivity (Ambit score = 0.041) [1] makes it the preferred tool for studying this specific axis of immuno-oncology. By avoiding inhibition of other immunomodulatory kinases like AXL and FLT3 , UNC5293 allows researchers to precisely delineate the contribution of MERTK signaling to macrophage-mediated efferocytosis and the suppression of T-cell activation, without the confounding effects of dual or pan-TAM inhibitors.

MERTK Inhibitor Comparative Profiling

In medicinal chemistry and drug discovery programs targeting the TAM family, UNC5293 serves as a benchmark 'gold-standard' selective MERTK inhibitor. Its well-characterized selectivity profile over AXL, TYRO3, and FLT3 [1] provides a critical reference point for evaluating the selectivity of new chemical entities. Using UNC5293 as a control in head-to-head selectivity panels enables researchers to quantify improvements in specificity and understand the structure-activity relationship (SAR) driving target selectivity. This application accelerates the development of next-generation MERTK-targeted therapeutics.

Application

Selection Property

Validation Focus

B-ALL MERTK Pathway Studies

MERTK vs. FLT3 selectivity context

Target attribution in B-ALL cell models

Chronic Oral Oncology Research

Oral exposure profile

Sustained target coverage in murine models

Immuno-Oncology MERTK Signaling

Kinome selectivity context

Macrophage efferocytosis and T-cell activation endpoints

TAM Family Selectivity Benchmarking

Selectivity control for SAR studies

Kinase panel and selectivity interpretation

• [1] Zheng H, Zhao J, Li B, Zhang W, Stashko MA, Minson KA, et al. UNC5293, a potent, orally available and highly MERTK-selective inhibitor. Eur J Med Chem. 2021 Aug 5;220:113534. View Source